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Compound of Interest

Compound Name: Ivermectin-d2

Cat. No.: B1152760

Get Quote

Introduction & Scope
Ivermectin-d2 is a stable isotope-labeled analog of Ivermectin, utilized primarily as an internal

standard for quantification via LC-MS/MS. While often handled in milligram quantities, its

disposal requires strict adherence to safety protocols due to the parent compound's potent

biological activity.

The Core Directive: Treat Ivermectin-d2 with the same high-level precautions as non-labeled

Ivermectin. It is a potent neurotoxin to invertebrates and presents a severe long-term hazard to

the aquatic environment. Under no circumstances should this compound or its rinsates be

discharged into municipal wastewater systems.[1]

Chemical Profile
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Property Data Relevance to Disposal

CAS No. 70288-86-7 (Unlabeled) Regulatory tracking

Solubility
Soluble in Methanol,

Acetonitrile; Insoluble in Water

Requires organic solvent for

decontamination

Aquatic Toxicity Category 1 (Very Toxic) Zero-discharge policy required

Stability
Light-sensitive; susceptible to

alkaline hydrolysis

Amber glass containment;

avoid strong bases in waste

streams

Hazard Identification & Risk Assessment
Before initiating disposal, the operator must acknowledge the specific hazards associated with

avermectins.

Environmental Hazard: Ivermectin is highly toxic to aquatic organisms (LC50 ~0.3 µg/L for

Oncorhynchus mykiss). It binds tightly to sediment and persists, disrupting local ecosystems.

Acute Toxicity: Harmful if swallowed or inhaled. High exposure can modulate GABA-gated

chloride channels in the mammalian nervous system.

Teratogenicity: Suspected of damaging fertility or the unborn child (GHS Category 2).

Disposal Workflows
Decision Matrix
The following logic gate determines the correct waste stream for your material.
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Start: Identify Waste Type

Is it Solid?
(Powder, Expired Vials)

Is it Liquid?
(Stock Solutions, Solvents)

Is it Trace/Contaminated?
(Tips, Glassware, Syringes)

Stream A: Solid Hazardous Waste
(High-Temp Incineration)

Yes

Stream B: Organic Solvent Waste
(Halogenated/Non-Halogenated)

Yes
Decontamination Step

(Triple Rinse with MeOH)

Rinsate

Stream C: Chemically Contaminated Sharps

Cleaned Glass/Tips

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Ivermectin-d2 waste streams.

Detailed Protocols
Stream A: Solid Waste (Expired Vials/Powder)

Containment: Do not empty the vial. Keep the substance in its original amber glass

container.

Secondary Packaging: Place the vial into a sealable, clear polyethylene bag (Ziploc style) to

contain any potential breakage.

Labeling: Apply a hazardous waste label.
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Mandatory Text: "Toxic Solid, Organic, N.O.S.[2] (Ivermectin-d2)."

Hazard Check: Toxic, Environmental Hazard.[3][4]

Disposal: Transfer to the facility's High-Temperature Incineration bin.

Stream B: Liquid Waste (Stock Solutions)
Solvent Compatibility: Ivermectin-d2 is typically dissolved in Methanol (MeOH) or

Acetonitrile (ACN). Ensure the waste container is compatible with these solvents (HDPE or

Glass).

Segregation: Do not mix with strong acids or oxidizers.

Transfer: Pour the solution into the "Organic Solvent Waste" carboy.

Record Keeping: Log the volume and concentration (e.g., "10 mL of 100 µg/mL Ivermectin-
d2 in MeOH") on the waste manifest.

Stream C: Trace Contamination (Glassware & Consumables)
Scientific Rationale: Ivermectin is lipophilic and "sticky." A simple water wash will not remove it,

leading to potential cross-contamination (ghost peaks in MS) and environmental release.

The Triple Rinse Rule:

Rinse the glassware/syringe three times with a compatible organic solvent (Methanol or

Acetone).

Crucial: Collect all rinsate into the Stream B (Liquid Waste) container. Do not rinse down

the sink.

Final Wash: After the solvent rinse, wash glassware with detergent and water as normal.

Disposable Tips/Vials: If the item is disposable (pipette tips), place them directly into a

chemically contaminated sharps/biohazard bin destined for incineration.

Decontamination & Spill Response[1][5]
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Spill Management
In the event of a spill, immediate action is required to prevent surface binding and

aerosolization.

Spill Type Protocol

Powder Spill

1. Evacuate area of unnecessary personnel.2.

Don PPE (Double nitrile gloves, N95

mask/respirator, lab coat).3. Cover powder with

damp paper towels (to prevent dust).4. Wipe up

and place in hazardous waste bag.5. Clean area

with Methanol followed by soap and water.

Liquid Spill

1. Absorb with inert material (vermiculite or spill

pads).2. Place absorbent in hazardous waste

container.3. Scrub surface with

Methanol/Ethanol to solubilize residues.4. Final

wash with detergent.

Analytical Verification (Self-Validating System)
To ensure your decontamination procedure is effective (e.g., for reusable glass reservoirs):

Perform the cleaning protocol.[1][3][5][6][7]

Perform a "blank run" on the LC-MS/MS using the final rinsate.

Pass Criteria: No peak detection at the Ivermectin-d2 transition (m/z 877.5 > [Daughter

Ion]).

Regulatory & Compliance Context
EPA (USA): Ivermectin is not P-listed, but it is considered a characteristic hazardous waste

due to toxicity. It must be managed under RCRA guidelines for toxic waste.

Incineration: This is the only acceptable destruction method. Ivermectin degrades rapidly in

light but is persistent in soil/sediment. High-temperature incineration (>1000°C) ensures
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complete mineralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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